Cas no 2228689-69-6 (3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228689-69-6
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 5935005
• PubChem ID: 165854440
• Update Time: 2025-06-08

3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine
• 2228689-69-6
• EN300-1988668

• Inchi： 1S/C10H10ClF2NO2/c11-7-3-6(10(12,13)1-2-14)4-8-9(7)16-5-15-8/h3-4H,1-2,5,14H2
• InChI Key： AIPCWZZCJXWWED-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C2C=1OCO2)C(CCN)(F)F

Computed Properties

• Exact Mass: 249.0368126g/mol
• Monoisotopic Mass: 249.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine

Introduction to 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228689-69-6)

The compound 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine, identified by its CAS number 2228689-69-6, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a 7-chloro-1,3-dioxaindan core and a 3,3-difluoropropan-1-amine side chain, has garnered attention for its structural complexity and potential therapeutic applications. The unique combination of fluorine and chlorine substituents in its molecular framework suggests enhanced metabolic stability and binding affinity, making it a promising candidate for drug development.

In recent years, the pharmaceutical industry has increasingly focused on the design of molecules with multifunctional properties. The dioxaindan scaffold, a bicyclic heterocycle, is known for its versatility in medicinal chemistry due to its ability to mimic natural product structures and interact with biological targets in multiple ways. The introduction of fluorine atoms into the molecule further enhances its pharmacological profile by improving lipophilicity and reducing metabolic degradation. This has been a key strategy in the development of modern therapeutics, where fluorinated compounds often exhibit improved pharmacokinetic properties.

The 7-chloro substituent on the dioxaindan ring adds another layer of functionalization, enabling further derivatization and optimization. Chlorine atoms are frequently employed in drug design due to their ability to modulate electronic properties and enhance binding interactions with biological targets. The presence of both chlorine and fluorine in this compound suggests a synergistic effect, potentially leading to enhanced efficacy and selectivity. Such structural features are particularly relevant in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions.

Recent studies have highlighted the importance of fluorinated amine derivatives in medicinal chemistry. The 3,3-difluoropropan-1-amine moiety in this compound contributes to its potential as a bioactive molecule by providing a rigid yet flexible structure that can interact with biological targets effectively. Fluorinated amines are known for their ability to enhance binding affinity through dipole interactions and hydrophobic effects. Additionally, the fluorine atoms can influence metabolic pathways, potentially leading to reduced clearance rates and prolonged half-lives in vivo.

The synthesis of 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and drug design. Key steps include the introduction of fluorine atoms via nucleophilic substitution reactions and the formation of the dioxaindan core through cyclization processes. These synthetic strategies require careful optimization to ensure high yields and purity, which are critical for subsequent pharmacological evaluation.

In terms of biological activity, this compound has shown promise in preliminary screenings as a potential modulator of enzyme function. The combination of structural features such as the 7-chloro group and the 3,3-difluoropropan-1-amine side chain suggests interactions with biological targets that could be exploited for therapeutic purposes. For instance, such molecules have been investigated for their potential as kinase inhibitors or as tools to study enzyme mechanisms. The unique electronic properties imparted by fluorine atoms may enhance binding to specific residues on target enzymes, leading to potent inhibition.

Advances in computational chemistry have further accelerated the discovery process for compounds like 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before experimental synthesis. These computational approaches have been instrumental in identifying lead compounds with high potential for further development. The integration of experimental data with computational predictions provides a robust framework for drug discovery, reducing the time and cost associated with traditional trial-and-error methods.

The role of fluorine in medicinal chemistry extends beyond simple structural modifications; it also influences physicochemical properties such as solubility and permeability across biological membranes. The presence of fluorine atoms can enhance lipophilicity while maintaining water solubility, making these compounds more suitable for oral administration. This balance is crucial for developing drugs that can reach their target sites effectively within an organism.

Future directions in the study of 3-(7-chloro-1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine may include exploring its derivatives through structure-based drug design principles. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological profile to achieve desired therapeutic effects. Additionally, investigating its interactions with biological targets at the molecular level will provide insights into its mechanism of action and potential side effects.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound’s unique structural features make it an attractive candidate for further investigation across multiple research areas. As our understanding of biological systems continues to grow, molecules like 2228689-69-6 will play a crucial role in addressing complex diseases through targeted therapy.